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Compound of Interest

Compound Name: O4I4

Cat. No.: B12387347 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the handling of O4I4 (Oct4-

inducing Compound 4), a chemical compound utilized in regenerative medicine and

rejuvenation research.[1][2] While O4I4 is not classified as a hazardous substance according to

the Globally Harmonized System (GHS), this document outlines rigorous best practices to

ensure the highest standards of laboratory safety and operational integrity.[3] Adherence to

these procedures will minimize risk and establish a safe, efficient workflow.

Compound Identification and Properties
A clear understanding of the compound's properties is foundational to safe handling.
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Property Value Source

Chemical Name
4-(1,1-dimethylethyl)-N-(2,3-

dimethylphenyl)-2-thiazolamine
[4]

Synonyms
Oct4-inducing Compound 4,

O4I-4
[4][5]

CAS Number 412008-21-0 [1][2][4][5][6]

Molecular Formula C₁₅H₂₀N₂S [1][4]

Molecular Weight 260.4 g/mol [1][4]

Form Solid [1]

Solubility

DMSO: 1-10 mg/mL (Sparingly

soluble)Acetonitrile: 0.1-1

mg/mL (Slightly soluble)

[4][7]

Storage

Store at -20°C for long-term

(months to years) or 0-4°C for

short-term (days to weeks).

Keep dry and in the dark.

[2][5][7]

Personal Protective Equipment (PPE)
While O4I4 is not classified as hazardous, a proactive approach to safety mandates the use of

standard laboratory PPE to prevent any potential for contamination or exposure.[3] This is

especially critical in a research environment where the long-term effects of novel compounds

may not be fully understood.
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PPE Category Item Specification & Rationale

Hand Protection Nitrile Gloves (Powder-Free)

Provides a barrier against skin

contact. Powder-free gloves

are recommended to avoid

contamination of the work

area.[6] Double-gloving can be

considered for sensitive

procedures.

Eye Protection
Safety Goggles or Safety

Glasses with Side Shields

Protects eyes from potential

splashes or airborne

particulates during weighing

and dissolution.[8]

Body Protection Laboratory Coat

Prevents contamination of

personal clothing and protects

the skin.

Respiratory Protection Not generally required

As a non-volatile solid, O4I4

poses a low inhalation risk.[9]

However, if procedures could

generate dust (e.g., extensive

grinding), weighing should be

performed in a chemical fume

hood.

Operational Plan: Handling and Stock Solution
Preparation
This section provides a step-by-step protocol for a common laboratory procedure: the

preparation of a stock solution. This process requires precision and adherence to safety

protocols to ensure both accuracy and user protection.

Objective: To accurately prepare a 10 mM stock solution of O4I4 in DMSO.

Materials:
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O4I4 solid compound

Dimethyl sulfoxide (DMSO), anhydrous

Analytical balance

Weighing paper or boat

Spatula

Appropriate volumetric flask (e.g., 1 mL, 5 mL, or 10 mL Class A)[10]

Pipettes and sterile, filtered tips

Vortex mixer

Properly labeled, sterile microcentrifuge tubes or vials for storage

Experimental Protocol:

Pre-Procedure Safety Check:

Don all required PPE: lab coat, safety goggles, and nitrile gloves.

Ensure the work area (e.g., benchtop, chemical fume hood) is clean and uncluttered.

Confirm the analytical balance is level and calibrated.[10]

Calculating Required Mass:

Determine the required mass of O4I4 using the formula: Mass (g) = Desired Concentration

(mol/L) x Volume (L) x Molecular Weight ( g/mol ).

For a 10 mM (0.010 mol/L) stock in 1 mL (0.001 L):

Mass = 0.010 mol/L * 0.001 L * 260.4 g/mol = 0.002604 g = 2.604 mg.

Weighing the Compound:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/product/b12387347?utm_src=pdf-body
https://bitesizebio.com/572/accurate-stock-solutions/
https://bitesizebio.com/572/accurate-stock-solutions/
https://www.benchchem.com/product/b12387347?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12387347?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Place a clean weighing boat on the analytical balance and tare (zero) the scale.[11]

Carefully use a clean spatula to weigh out the calculated mass of O4I4. To minimize the

generation of airborne dust, perform this step gently. If concerned about dust, perform this

step in a chemical fume hood.[9]

Record the exact mass weighed. It is more important to know the exact concentration than

to hit an exact target mass.[10]

Dissolution:

Carefully transfer the weighed O4I4 powder into the appropriate volumetric flask.

Using a pipette, add approximately half of the final desired volume of DMSO to the flask.

Gently swirl the flask or use a vortex mixer at a low setting until the solid is completely

dissolved. O4I4 is sparingly soluble in DMSO, so this may take some time.[4][7]

Final Volume Adjustment:

Once the solute is fully dissolved, add DMSO until the bottom of the meniscus reaches the

calibration mark on the volumetric flask.[11][12]

Cap the flask and invert it several times (at least 10) to ensure the solution is

homogeneous.[11]

Aliquoting and Storage:

Dispense the stock solution into clearly labeled, sterile, and tightly sealed cryovials or

microcentrifuge tubes.

Label each aliquot with the compound name (O4I4), exact concentration, solvent (DMSO),

date of preparation, and your initials.

Store the aliquots at -20°C for long-term stability.[2][7] Avoid repeated freeze-thaw cycles.

Spill and Disposal Plan
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Even with non-hazardous materials, established procedures for spills and waste are crucial for

maintaining a safe and compliant laboratory environment.

Spill Response:

In the event of a small spill of solid O4I4:

Alert Colleagues: Notify others in the immediate area.

Containment: No special containment is required for a small solid spill. Avoid actions that

could make the powder airborne.[3]

Cleanup:

Wear your standard PPE (gloves, lab coat, goggles).

Gently sweep the solid material using a brush and dustpan or a plastic scoop and place it

into a sealable plastic bag.[3][7]

Wipe the spill area with a damp paper towel.

Place the damp paper towel and any contaminated cleaning materials into the same

sealable bag.

Disposal: Dispose of the sealed bag as non-hazardous solid chemical waste according to

your institution's guidelines.

Disposal Plan:

Unused Solid Compound: Unwanted O4I4 solid should be disposed of as non-hazardous

chemical waste. It should be placed in a clearly labeled, sealed container and disposed of

through your institution's chemical waste program. Do not place it in the regular trash unless

explicitly permitted by your institution's safety office.[1][2]

Contaminated Labware: Disposable items (e.g., pipette tips, weighing boats, gloves) that

come into contact with O4I4 should be collected in a designated solid waste container and

disposed of according to institutional policy for non-hazardous lab waste.
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Liquid Waste (DMSO solution): Solutions of O4I4 in DMSO should be collected as chemical

waste. Do not pour down the drain.[13] Collect in a designated, labeled, and sealed waste

container that is compatible with organic solvents. Follow your institution's guidelines for

hazardous waste disposal, as the solvent (DMSO) dictates the disposal method.

Workflow and Logic Diagram
The following diagram illustrates the complete, safe handling workflow for O4I4, from initial

receipt to final disposal.
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Caption: Workflow for the safe handling of O4I4 from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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